Cas no 25546-65-0 (D-Streptamine,O-2,6-diamino-2,6-dideoxy-a-D-glucopyranosyl-(1®4)-O-[b-D-ribofuranosyl-(1®5)]-2-deoxy-)

• Product Name: D-Streptamine,O-2,6-diamino-2,6-dideoxy-a-D-glucopyranosyl-(1®4)-O-[b-D-ribofuranosyl-(1®5)]-2-deoxy-
• CAS No: 25546-65-0
• Molecular Formula: C₁₇H₃₄N₄O₁₀
• Molecular Weight: 552.55100
• MDL: MFCD00864952
• CID: 254552
• PubChem ID: 33042

D-Streptamine,O-2,6-diamino-2,6-dideoxy-a-D-glucopyranosyl-(1®4)-O-[b-D-ribofuranosyl-(1®5)]-2-deoxy- Properties

Names and Identifiers

• (2R,3S,4R,5R,6R)-5-amino-2-(aminomethyl)-6-[(1R,2R,3S,4R,6S)-4,6-diamino-2-[(2S,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxy-3-hydroxycyclohexyl]oxyoxane-3,4-diol
• RIBOSTAMYCIN
• Antibiotic SF 733
• Dekamycin IV
• Hetangmycin
• reg
• Ribastamin
• Ribostamicina
• RIBOSTAMYCIN SULFATE SALT
• Ribostamycine
• Ribostamycinum
• Vistamycin
• Xylostatin
• GTPL12161
• (2R,3S,4R,5R,6R)-5-amino-2-(aminomethyl)-6-{[(1R,2R,3S,4R,6S)-4,6-diamino-2-{[(2S,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxy}-3-hydroxycyclohexyl]oxy}oxane-3,4-diol
• (2R,3S,4R,5R,6R)-5-amino-2-(aminomethyl)-6-[(1R,2R,3S,4R,6S)-4,6-diamino-2-[(2S,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]oxy-3-hydroxy-cyclohexoxy]tetrahydropyran-3,4-diol
• Ribostamycine [INN-French]
• NSC138925
• EINECS 247-091-5
• (1R,2R,3S,4R,6S)-4,6-diamino-3-hydroxy-2-(beta-D-ribofuranosyloxy)cyclohexyl 2,6-diamino-2,6-dideoxy-alpha-D-glucopyranoside
• 25546-65-0
• CHEMBL221572
• C01759
• Ribostamicina [INN-Spanish]
• RIBOSTAMYCIN [MI]
• SF 733
• DB03615
• UNII-2Q5JOU7T53
• CS-0378913
• (2R,3S,4R,5R,6R)-5-Amino-2-(aminomethyl)-6-(((1R,2R,3S,4R,6S)-4,6-diamino-2-(((2S,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)oxy)-3-hydroxycyclohexyl)oxy)tetrahydro-2H-pyran-3,4-diol
• O-2,6-Diamino-2,6-dideoxy-.alpha.-D-glucopyranosyl-(1->4)-O-[.beta.-D-ribofuranosyl-(1->5)]-2-deoxy-D-streptamine
• D-STREPTAMINE, O-2,6-DIAMINO-2,6-DIDEOXY-.ALPHA.-D-GLUCOPYRANOSYL-(1->4)-O-(.BETA.-D-RIBOFURANOSYL-(1->5))-2-DEOXY-
• RIBOSTAMYCIN [WHO-DD]
• BRN 1357280
• ribostamycin A
• (1R,2R,3R,4R,6S)-4,6-diamino-3-hydroxy-2-(beta-D-ribofuranosyloxy)cyclohexyl 2,6-diamino-2,6-dideoxy-alpha-D-glucopyranoside
• NSC 138925
• DTXSID6048541
• O-2,6-Diamino-2,6-dideoxy-alpha-D-glucopyranosyl-(1->4)-O-(beta-D-ribofuranosyl-(1->5))-2-deoxystreptamine
• O-2,6-Diamino-2,6-dideoxy-alpha-D-glucopyranosyl-(1-4)-O-(beta-D-ribofuranosyl-(1-5))-2-deoxystreptamine
• O-2,6-DIAMINO-2,6-DIDEOXY-.ALPHA.-D-GLUCOPYRANOSYL-(1->4)-O-(.BETA.-D-RIBOFURANOSYL-(1->5))-2-DEOXYSTREPTAMINE
• D-Streptamine, O-2,6-diamino-2,6-dideoxy-alpha-D-glucopyranosyl-(1-4)- O-(beta-D-ribofuranosyl-(1-5))-2-deoxy-
• EN300-19766281
• NSKGQURZWSPSBC-VVPCINPTSA-N
• SCHEMBL1649929
• NS00011533
• D08478
• CHEBI:45257
• Ribostamycinum [INN-Latin]
• RIBOSTAMYCIN [INN]
• SF-733
• Ribostamycin [INN:BAN]
• Bu 1709
• HY-142127
• (2R, 3S, 4R, 5R, 6R)-5-amino-2-(aminomethyl)-6-[(1R, 2R, 3S, 4R, 6S)-4, 6-diamino-2-[(2S, 3R, 4S, 5R)-3, 4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxy-3-hydroxycyclohexyl]oxyoxane-3, 4-diol
• 2Q5JOU7T53
• D-Streptamine, O-2,6-diamino-2,6-dideoxy-alpha-D-glucopyranosyl-(1-4)-O-(beta-D-ribofuranosyl-(1-5))-2-deoxy-
• Ribostamycin (INN)
• NSC-138925
• RIO
• Ribostamicina (INN-Spanish)
• (2R,3S,4R,5R,6R)-5-amino-2-(aminomethyl)-6-((1R,2R,3S,4R,6S)-4,6-diamino-2-((2S,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl)oxy-3-hydroxycyclohexyl)oxyoxane-3,4-diol
• 2-Deoxy-4-O-(2,6-diamino-2,6-dideoxy-alpha-D-glucopyranosyl)-5-O-(beta-D-ribofuranosyl)-streptamine
• BRD-K55188888-065-01-2
• D-STREPTAMINE, O-2,6-DIAMINO-2,6-DIDEOXY-ALPHA-D-GLUCOPYRANOSYL-(1->4)-O-(BETA-D-RIBOFURANOSYL-(1->5))-2-DEOXY-
• DTXCID9028097
• Ribostamycine (INN-French)
• Ribostamycinum (INN-Latin)
• J01GB10
• D-Streptamine, O-2,6-diamino-2,6-dideoxy-alpha-D-glucopyranosyl-(1-4)-O-(beta-D-ribofuranosyl-(1-5))-2-deoxy-(8CI)
• CHEBI:10003
• D-Streptamine, O-2,6-diamino-2,6-dideoxy-alpha-D-glucopyranosyl-(1-4)-O-(beta-D-ribofuranosyl-(1-5))-2-deoxy-(8CI)(9CI)

• MDL： MFCD00864952
• InChIKey： NSKGQURZWSPSBC-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H34N4O10/c18-2-6-10(24)12(26)8(21)16(28-6)30-14-5(20)1-4(19)9(23)15(14)31-17-13(27)11(25)7(3-22)29-17/h4-17,22-27H,1-3,18-21H2
• SMILES： NCC1OC(OC2C(N)CC(N)C(O)C2OC2OC(CO)C(O)C2O)C(N)C(O)C1O

Computed Properties

• Exact Mass: 552.19500
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 14
• Rotatable Bond Count: 6
• Monoisotopic Mass: 454.227
• Heavy Atom Count: 31
• Complexity: 593
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -6.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 262A^2

Experimental Properties

• LogP: -3.42310
• PSA: 345.36000
• Refractive Index: 1.6700 (estimate)
• Boiling Point: 561.28°C (rough estimate)
• Melting Point: 192-195°; mp 175-180° (dec)
• pka: 7.70(at 25℃)
• Specific Rotation: D23 +42°
• Density: 1.1751 (rough estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 4,5-disubstituted 2-deoxystreptamines